Cas no 2138371-23-8 (1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane)

• Product Name: 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane
• CAS No: 2138371-23-8
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 5834372
• PubChem ID: 165474562
• Update Time: 2025-06-09

1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane
• EN300-1132749
• 2138371-23-8

• Inchi： 1S/C12H23IO/c1-3-7-11(2)14-12(10-13)8-5-4-6-9-12/h11H,3-10H2,1-2H3
• InChI Key： NXPFZEAFNPCPTE-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OC(C)CCC

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane

Introduction to 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138371-23-8) and Its Emerging Applications in Chemical Biology

The compound 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138371-23-8) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. As a structurally unique molecule, it has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery and molecular biology. This introduction delves into the chemical properties, synthetic methodologies, and cutting-edge research applications of this compound, highlighting its significance in the modern landscape of chemical biology.

The molecular framework of 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane consists of a cyclohexane core substituted with both an iodomethyl group and a pentan-2-yloxy moiety. The presence of the iodomethyl group makes this compound particularly interesting for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules. These reactions enable the introduction of diverse functional groups at specific positions, facilitating the development of novel pharmacophores.

Moreover, the pentan-2-yloxy substituent introduces a linear aliphatic chain with a secondary hydroxyl group, which can participate in various hydrogen bonding interactions. This feature makes the compound a valuable scaffold for designing molecules with specific solubility profiles and binding affinities. In recent years, there has been growing interest in using such structural motifs to develop ligands for protein targets, particularly enzymes involved in metabolic pathways and signal transduction.

Recent studies have explored the utility of 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to construct cyclic ethers and other heterocyclic compounds that exhibit promising biological activities. One notable application has been in the development of kinase inhibitors, where the cyclohexane ring serves as a rigid scaffold to mimic natural substrates or allosteric sites on target enzymes. The iodomethyl group further allows for site-specific modifications through cross-coupling reactions, enabling fine-tuning of inhibitory potency.

The pentan-2-yloxy moiety has also been exploited to enhance pharmacokinetic properties of drug candidates. By introducing this aliphatic chain, chemists can modulate lipophilicity and metabolic stability, which are critical factors in drug design. For example, derivatives of this compound have shown improved solubility in aqueous media while maintaining sufficient lipophilicity for efficient cellular uptake. Such characteristics are particularly desirable for oral formulations and parenteral administration.

In the realm of chemical biology, 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane has found utility as a tool compound for studying protein-ligand interactions. Its structural features allow researchers to develop probes that selectively bind to specific proteins or protein families. By employing biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, scientists can elucidate binding modes and optimize ligands for higher affinity and selectivity.

Another emerging application lies in materials science, where derivatives of this compound have been investigated for their potential as monomers or cross-linking agents in polymer chemistry. The cyclohexane ring provides steric hindrance that can influence polymer conformation, while the iodomethyl group enables polymerization via radical or metal-catalyzed pathways. Such materials may find applications in coatings, adhesives, or even biodegradable polymers.

The synthesis of 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane typically involves multi-step organic transformations starting from commercially available precursors such as cyclohexanol and pentanal. Key steps include halogenation to introduce the iodine atom at the desired position on the cyclohexane ring, followed by etherification to attach the pentan-2-yloxy group via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to achieve higher yields and purities.

Recent advancements in synthetic methodologies have further streamlined the preparation of this compound. For example, one study demonstrated a one-pot synthesis that combines halogenation and etherification in a single reaction vessel, reducing purification steps and improving overall efficiency. Such innovations are crucial for large-scale production and commercialization of pharmaceutical intermediates.

The chemical diversity afforded by 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane makes it an attractive building block for medicinal chemists seeking novel drug candidates. By systematically varying substituents on either the cyclohexane ring or the pentan-2-yloxy moiety, researchers can explore structure-activity relationships (SAR) across different biological targets. This approach has led to several promising candidates entering preclinical development pipelines.

In conclusion, 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138371-23-8) exemplifies how structurally complex molecules can serve as versatile platforms for innovation in chemical biology and drug discovery. Its unique reactivity profile enables diverse synthetic applications, while its functional groups provide opportunities for modulating biological activity and pharmacokinetic properties. As research continues to uncover new applications for this compound, 1-(iodomethyl)-1-(pentan-2-yloxy)cyclohexane is poised to remain at the forefront of pharmaceutical innovation.